(2-acetyl-3-oxobut-1-enyl)urea

• IUPAC Name: (2-acetyl-3-oxobut-1-enyl)urea
• InChI: InChI=1S/C7H10N2O3/c1-4(10)6(5(2)11)3-9-7(8)12/h3H,1-2H3,(H3,8,9,12)
• InChI Key: KKBGVMUBPMZQRO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(=CNC(=O)N)C(=O)C
• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol

Description

(2-acetyl-3-oxobut-1-enyl)urea is a chemical compound with various applications in scientific research and industry. It is known for its unique properties and reactivity, making it a valuable substance in multiple fields.

Preparation Methods

The preparation of (2-acetyl-3-oxobut-1-enyl)urea involves several synthetic routes and reaction conditions. One common method includes the reaction of epoxy resin with aldehyde containing reactive hydrogen to obtain an aldehyde group-containing epoxy derivative, which then reacts with primary amine . Industrial production methods often involve large-scale synthesis under controlled conditions to ensure purity and yield.

Chemical Reactions Analysis

(2-acetyl-3-oxobut-1-enyl)urea undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction reactions .

Scientific Research Applications

(2-acetyl-3-oxobut-1-enyl)urea has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and as a catalyst in various reactions. In biology, it is studied for its potential therapeutic applications and interactions with biological molecules. In medicine, it is explored for its potential use in drug development and treatment of diseases. In industry, it is used in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of (2-acetyl-3-oxobut-1-enyl)urea involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

(2-acetyl-3-oxobut-1-enyl)urea can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar molecular structures or reactivity. For example, compounds with similar functional groups or chemical properties may exhibit similar behavior in certain reactions. this compound may have unique properties that make it more suitable for specific applications .